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Introduction

Carpetimycin C is a member of the carbapenem class of B-lactam antibiotics, isolated from
Streptomyces sp. KC-6643.[1] Like other carbapenems, it is structurally related to thienamycin.
This document provides detailed application notes and experimental protocols for the use of
Carpetimycin C in microbiology research. Due to the limited availability of specific data for
Carpetimycin C, information from the closely related and well-studied Carpetimycin A is used
as a representative example for quantitative analysis and experimental design. Researchers
should consider this as a starting point and perform their own validation for Carpetimycin C.

Mechanism of Action

Carbapenems, including the carpetimycins, exert their bactericidal effect by inhibiting the
synthesis of the bacterial cell wall. This is achieved through the acylation and subsequent
inactivation of penicillin-binding proteins (PBPs), which are essential enzymes for the final
steps of peptidoglycan synthesis. The broad spectrum of activity of carbapenems is attributed
to their ability to penetrate the outer membrane of Gram-negative bacteria and their stability
against many (-lactamases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. New beta-lactam antibiotics, carpetimycins C and D - PubMed [pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Application of Carpetimycin C in Microbiology
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218986#application-of-carpetimycin-c-in-
microbiology-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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